N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-5-methylthiophene-2-sulfonamide
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Description
N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-5-methylthiophene-2-sulfonamide is a useful research compound. Its molecular formula is C19H24N2O3S2 and its molecular weight is 392.53. The purity is usually 95%.
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Scientific Research Applications
Inhibition of Cytotoxic T Lymphocyte-Mediated Lysis and Cellular Proliferation
Isoquinoline sulfonamides, including closely related compounds to the specified chemical, have been studied for their inhibitory effects on protein kinase activity, which plays a crucial role in cytotoxic T lymphocyte (CTL)-mediated lysis and cellular proliferation. These compounds show potential in modulating immune responses and could contribute to understanding the underlying mechanisms of CTL activation and proliferation in various diseases, including cancer (Juszczak & Russell, 1989).
Role in Synthesis of Aza-heterocycles
The compound and its analogs are valuable in synthetic chemistry, particularly in the synthesis of aza-heterocycles. Techniques involving alpha-sulfinylamides demonstrate the compound's utility in creating complex heterocyclic structures, which are essential in drug discovery and development for their diverse pharmacological activities (Padwa et al., 2002).
Synthesis and Characterization of Tetrahydro[1,3]oxazinothieno[2,3-c]isoquinoline Derivatives
Research has also focused on synthesizing and characterizing new derivatives of tetrahydro[1,3]oxazinothieno[2,3-c]isoquinoline, which includes functional groups similar to the specified compound. These derivatives are of interest for their potential pharmacological activities, highlighting the compound's relevance in medicinal chemistry and drug development processes (Zaki et al., 2017).
Investigation of Protein Kinase Inhibition
Isoquinoline sulfonamides, which share structural similarities with the specified compound, have been extensively studied for their inhibitory effects on various protein kinases. These inhibitors demonstrate selectivity and potency against cyclic nucleotide-dependent protein kinases and protein kinase C, suggesting their potential therapeutic applications in diseases where protein kinase dysregulation is a factor (Gerard et al., 1986).
Properties
IUPAC Name |
5-methyl-N-[1-(3-methylbutyl)-2-oxo-3,4-dihydroquinolin-6-yl]thiophene-2-sulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O3S2/c1-13(2)10-11-21-17-7-6-16(12-15(17)5-8-18(21)22)20-26(23,24)19-9-4-14(3)25-19/h4,6-7,9,12-13,20H,5,8,10-11H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPUSSWBBBHHNSA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)S(=O)(=O)NC2=CC3=C(C=C2)N(C(=O)CC3)CCC(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O3S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.